N,N-dibutyl-2-[[2-(1,3-dioxo-2-isoindolyl)-1-oxoethyl]amino]benzamide

• Molecular Formula: C25H29N3O4
• Molecular Weight: 435.5 g/mol
• IUPAC Name: N,N-dibutyl-2-[[2-(1,3-dioxoisoindol-2-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C25H29N3O4/c1-3-5-15-27(16-6-4-2)23(30)20-13-9-10-14-21(20)26-22(29)17-28-24(31)18-11-7-8-12-19(18)25(28)32/h7-14H,3-6,15-17H2,1-2H3,(H,26,29)
• InChI Key: GJCCJDRRBVXLGE-UHFFFAOYSA-N
• SMILES: CCCCN(CCCC)C(=O)C1=CC=CC=C1NC(=O)CN2C(=O)C3=CC=CC=C3C2=O

Description

N,N-dibutyl-2-[[2-(1,3-dioxo-2-isoindolyl)-1-oxoethyl]amino]benzamide is an amidobenzoic acid.

Scientific Research Applications

Biological Activity Exploration

A study characterized a series of benzamides, including structures similar to N,N-dibutyl-2-[[2-(1,3-dioxo-2-isoindolyl)-1-oxoethyl]amino]benzamide. These compounds were evaluated for their biological activity against mycobacterial, bacterial, and fungal strains. They also assessed the inhibition of photosynthetic electron transport in spinach chloroplasts. The results indicated biological activities comparable or superior to standard treatments like isoniazid and fluconazole, highlighting their potential in antimicrobial and agricultural applications (Imramovský et al., 2011).

Luminescent Properties and Nano-aggregation

Another research focused on benzamides with a 1,3-dioxo-2-isoindolyl structure and their luminescent properties. The study revealed that these compounds exhibit luminescence in solutions and solid states. They form nano-aggregates with enhanced emission in specific solvent conditions and show mechanochromic properties, indicating their potential in material sciences for applications like sensors or molecular switches (Srivastava et al., 2017).

Complexation Reactions in Potentiometric Studies

Potentiometric studies involving a similar benzamide structure demonstrated complexation reactions with metal ions like Ni2+, Cu2+, and Cd2+. This study explored the stability constants and thermodynamic parameters of these complexes, offering insights into the potential use of such benzamides in analytical chemistry or material sciences for metal ion detection or separation processes (Thangjam & Rajkumari, 2010).

Melanoma Cytotoxicity

In the context of medical research, a specific focus has been placed on benzamides related to melanoma cytotoxicity. These compounds were synthesized and tested for their potential in targeted drug delivery against melanoma cells. The study demonstrated enhanced cytotoxicity against melanoma cells, suggesting their potential in developing therapeutic agents for melanoma treatment (Wolf et al., 2004).